Cas no 1011800-93-3 (3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene)
1011800-93-3 structure
Product Name:3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene
CAS No:1011800-93-3
MF:C21H21BrS
MW:385.36044383049
CID:1131022
PubChem ID:50999168
Update Time:2025-04-20
3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene Chemical and Physical Properties
Names and Identifiers
-
- 3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene
- CTK8E4135
- 3-[(4-Bromo-phenyl)-(2,5-dimethyl-phenyl)-methyl]-2,5-dimethyl-thiophene
- 3-((4-BROMOPHENYL)(2,5-DIMETHYLPHENYL)METHYL)-2,5-DIMETHYLTHIOPHENE
- 3-[(4-Bromophenyl)(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene
- 3-((4-Bromophenyl)(2,5-dimethylphenyl)methyl) -2,5-dimethylthiophene
- DTXSID60679438
- AKOS025394059
- DB-314939
- 1011800-93-3
-
- MDL: MFCD11501228
- Inchi: 1S/C21H21BrS/c1-13-5-6-14(2)19(11-13)21(17-7-9-18(22)10-8-17)20-12-15(3)23-16(20)4/h5-12,21H,1-4H3
- InChI Key: FQMHNVDDPUYECI-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(C1C=C(C)SC=1C)C1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 384.05500
- Monoisotopic Mass: 384.05473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 28.24000
- LogP: 6.92440
3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
1011800-93-3 (3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene) Related Products
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